Cas no 13598-37-3 (ZINC dihydrogen phosphate)

• Product Name: ZINC dihydrogen phosphate
• CAS No: 13598-37-3
• MF: H₄O₈P₂Zn
• MW: 259.383479118347
• MDL: MFCD00152955
• CID: 87076
• Update Time: 2026-05-14

ZINC dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• ZINC PHOSPHATE, MONOBASIC
• zinc bis(dihydrogen phosphate)
• Phosphoric acid, zinc salt (2:1)
• Zinkbis(dihydrogenphosphat)
• phosphoric acid, zinc salt, dihydrate
• ainc phosphate dibasic
• C. I. Pigment White 32 (77964)
• Zinc dihydrogen phosphate
• ZINC DIHYDROGEN PHOSPHATE, 2H2O
• monobasic zinc phosphate
• Zinc diacid phosphate
• Zinc dihydrogen phos
• Znic dihydrogen phosphate
• Bis(phosphoric acid dihydrogen)zinc salt
• Zinc phosphate monobasic
• H4O8P2Zn
• zinc(II) dihydrogenphosphate
• KSC491A8D
• Jsp002178
• PHOSPHORIC ACID, ZINCSALT (2:1)
• I985
• AB0013961
• Zinc phosphate monobasic dihydrate
• ZINC dihydrogen phosphate

• MDL： MFCD00152955
• Inchi： 1S/2H3O4P.Zn/c2*1-5(2,3)4;/h2*(H3,1,2,3,4);/q;;+2/p-2
• InChI Key： MFXMOUUKFMDYLM-UHFFFAOYSA-L
• SMILES： [Zn+2].P(=O)([O-])(O[H])O[H].P(=O)([O-])(O[H])O[H]

Computed Properties

• Exact Mass: 257.86700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 161

Experimental Properties

• Color/Form: White triclinic crystals or white concretions.
• Melting Point: 59-62°C
• PSA: 180.80000
• LogP: -0.98330
• Solubility: Soluble in water and decomposed, soluble in hydrochloric acid and alkali.

ZINC dihydrogen phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on ZINC dihydrogen phosphate

ZINC dihydrogen phosphate (CAS No. 13598-37-3): An Overview of Its Properties, Applications, and Recent Research

ZINC dihydrogen phosphate, also known by its chemical formula Zn(H₂PO₄)₂, is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, agriculture, and materials science. This compound, identified by the CAS number 13598-37-3, is characterized by its unique chemical properties and stability, making it an essential component in numerous formulations and processes.

The structure of ZINC dihydrogen phosphate consists of zinc ions (Zn²⁺) and dihydrogen phosphate ions (H₂PO₄^-). This arrangement results in a compound that is highly soluble in water and exhibits excellent buffering capacity, which is crucial for maintaining pH stability in various solutions. The compound's solubility and buffering properties make it particularly useful in the formulation of pharmaceuticals, where maintaining a consistent pH is essential for drug efficacy and patient safety.

In the pharmaceutical industry, ZINC dihydrogen phosphate is often used as an excipient in the preparation of oral medications. It serves as a stabilizer and pH regulator, ensuring that the active pharmaceutical ingredients (APIs) remain stable and effective throughout the shelf life of the product. Recent studies have also explored its potential as a delivery agent for controlled-release formulations, where it can help modulate the release rate of drugs over time, improving therapeutic outcomes.

Beyond pharmaceutical applications, ZINC dihydrogen phosphate finds significant use in agricultural practices. It is an important component in fertilizers, where it provides both zinc and phosphorus nutrients to plants. Zinc is a micronutrient essential for plant growth and development, while phosphorus is a macronutrient critical for energy transfer processes within plant cells. The combined action of these nutrients enhances crop yield and quality, making ZINC dihydrogen phosphate a valuable addition to modern agricultural practices.

In materials science, ZINC dihydrogen phosphate has been investigated for its potential in the development of advanced materials. Research has shown that it can be used as a precursor for the synthesis of zinc phosphates, which have applications in coatings, ceramics, and composite materials. These materials exhibit improved mechanical properties and corrosion resistance, making them suitable for use in various industrial settings.

The environmental impact of ZINC dihydrogen phosphate has also been a subject of recent research. Studies have focused on its biodegradability and potential effects on soil and water ecosystems. Findings suggest that when used responsibly, ZINC dihydrogen phosphate poses minimal environmental risk due to its natural occurrence and low toxicity. However, best practices in handling and disposal are still recommended to ensure environmental sustainability.

In conclusion, ZINC dihydrogen phosphate (CAS No. 13598-37-3) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it an indispensable component in pharmaceutical formulations, agricultural practices, and materials science. Ongoing research continues to uncover new potential uses and optimize existing applications, further solidifying its importance in these fields.